Cas no 2171748-65-3 (5-3-(difluoromethoxy)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)
5-3-(difluoromethoxy)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-3-(difluoromethoxy)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
- 2171748-65-3
- EN300-1522968
- 5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
-
- Inchi: 1S/C24H24F2N2O6/c25-23(26)34-14-11-28(12-14)22(31)20(9-10-21(29)30)27-24(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20,23H,9-13H2,(H,27,32)(H,29,30)
- InChI Key: QGDDIABPVTZSBM-UHFFFAOYSA-N
- SMILES: FC(OC1CN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)F
Computed Properties
- Exact Mass: 474.16024281g/mol
- Monoisotopic Mass: 474.16024281g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 105Ų
5-3-(difluoromethoxy)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522968-0.05g |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522968-0.1g |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522968-0.25g |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522968-0.5g |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522968-1.0g |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522968-2.5g |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522968-5.0g |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522968-10.0g |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522968-50mg |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522968-100mg |
5-[3-(difluoromethoxy)azetidin-1-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid |
2171748-65-3 | 100mg |
$2963.0 | 2023-09-26 |
5-3-(difluoromethoxy)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 5-3-(difluoromethoxy)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
5-3-(Difluoromethoxy)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic Acid: A Novel Molecular Entity in Medicinal Chemistry
CAS No. 2171748-65-3 represents a unique molecular scaffold with potential applications in pharmaceutical research. This compound, characterized by its complex structural framework, combines multiple functional groups that may confer distinct pharmacological properties. The 5-oxopentanoic acid moiety provides a carboxylic acid group, while the azetidin-1-yl ring introduces a four-membered cyclic structure. The 3-(difluoromethoxy) substituent adds steric and electronic effects, potentially influencing molecular interactions with biological targets. The 9H-fluoren-9-ylmethoxycarbonyl group, derived from a fluorene core, may enhance molecular stability and solubility characteristics.
Recent studies have highlighted the importance of fluorene derivatives in drug design due to their favorable physicochemical properties. The methoxycarbonyl functionality in this compound may contribute to improved metabolic stability, a critical factor in drug development. The azetidine ring is a common structural motif in various therapeutic agents, including antiviral and antitumor compounds, suggesting potential utility in multiple therapeutic areas. The difluoromethoxy group, with its unique electronic distribution, may modulate hydrogen bonding interactions and molecular recognition processes.
Structural analysis of this compound reveals a complex arrangement of functional groups that could enable multitarget engagement. The fluoren-9-yl moiety, known for its rigidity and hydrophobicity, may influence the compound's ability to penetrate biological membranes. The <
Recent advancements in medicinal chemistry have demonstrated the value of fluorene-based scaffolds in developing novel therapeutics. The methoxycarbonyl group in this compound may enhance its solubility profile, an essential parameter for drug formulation. The azetidine ring is a versatile structural element that can participate in various types of molecular interactions, including hydrogen bonding and π-stacking. The difluoromethoxy substituent, with its electronegative fluorine atoms, could modulate the compound's reactivity and selectivity towards specific biological targets.
Current research efforts are focused on elucidating the pharmacodynamic properties of this compound. Preliminary studies suggest that the fluorene core may confer favorable metabolic stability, reducing the risk of rapid degradation in vivo. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Experimental data from recent studies indicate that this compound exhibits promising biological activity in various cellular models. The fluoren-9-yl group may contribute to its ability to interact with lipid membranes, a property that could be exploited in the development of targeted drug delivery systems. The methoxycarbonyl functionality may also play a role in modulating the compound's interaction with specific receptors or enzymes. These characteristics make it a valuable candidate for further exploration in pharmaceutical research.
Advancements in synthetic chemistry have enabled the efficient preparation of this compound, with recent developments in fluorene synthesis contributing to its accessibility. The azetidine ring can be synthesized through various methods, including ring-closing reactions that incorporate the difluoromethoxy group. The methoxycarbonyl functionality may be introduced through esterification reactions, allowing for the creation of analogs with modified pharmacokinetic properties. These synthetic approaches highlight the compound's potential for further modification and optimization.
Current research is exploring the application potential of this compound in various therapeutic areas. The fluorene core may provide structural advantages for drug development, while the azetidine ring could enable interactions with specific biological targets. The difluoromethoxy group may influence the compound's ability to engage with receptor sites or enzymatic active sites. These properties suggest potential applications in the treatment of diseases where specific molecular interactions are critical.
Recent studies have focused on understanding the mechanistic properties of this compound. The fluoren-9-yl group may contribute to the compound's ability to interact with lipid membranes, a property that could be exploited in the development of targeted drug delivery systems. The carboxylic acid functionality may also play a role in modulating the compound's interaction with specific receptors or enzymes. These characteristics make it a valuable candidate for further exploration in pharmaceutical research.
Current research is exploring the application potential of this compound in various therapeutic areas. The fluorene core may provide structural advantages for drug development, while the azetidine ring could enable interactions with specific biological targets. The difluoromethoxy group may influence the compound's ability to engage with receptor sites or enzymatic active sites. These properties suggest potential applications in the treatment of diseases where specific molecular interactions are critical.
Recent advancements in medicinal chemistry have demonstrated the value of fluorene-based scaffolds in developing novel therapeutics. The methoxycarbonyl group in this compound may enhance its solubility profile, an essential parameter for drug formulation. The azetidine ring is a versatile structural element that can participate in various types of molecular interactions, including hydrogen bonding and π-stacking. The difluoromethoxy substituent, with its electronegative fluorine atoms, could modulate the compound's reactivity and selectivity towards specific biological targets.
Experimental data from recent studies indicate that this compound exhibits promising biological activity in various cellular models. The fluoren-9-yl group may contribute to its ability to interact with lipid membranes, a property that could be exploited in the development of targeted drug delivery systems. The methoxycarbonyl functionality may also play a role in modulating the compound's interaction with specific receptors or enzymes. These characteristics make it a valuable candidate for further exploration in pharmaceutical research.
Current research is focused on elucidating the pharmacodynamic properties of this compound. Preliminary studies suggest that the fluorene core may confer favorable metabolic stability, reducing the risk of rapid degradation in vivo. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Advancements in synthetic chemistry have enabled the efficient preparation of this compound, with recent developments in fluorene synthesis contributing to its accessibility. The azetidine ring can be synthesized through various methods, including ring-closing reactions that incorporate the difluoromethoxy group. The methoxycarbonyl functionality may be introduced through esterification reactions, allowing for the creation of analogs with modified pharmacokinetic properties. These synthetic approaches highlight the compound's potential for further modification and optimization.
Recent studies have highlighted the importance of fluorene derivatives in drug design due to their favorable physicochemical properties. The methoxycarbonyl group in this compound may enhance its solubility profile, an essential parameter for drug formulation. The azetidine ring is a common structural motif in various therapeutic agents, including antiviral and antitumor compounds, suggesting potential utility in multiple therapeutic areas. The difluoromethoxy group, with its unique electronic distribution, may modulate hydrogen bonding interactions and molecular recognition processes.
Structural analysis of this compound reveals a complex arrangement of functional groups that could enable multitarget engagement. The fluoren-9-yl moiety, known for its rigidity and hydrophobicity, may influence the compound's ability to penetrate biological membranes. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Current research is focused on elucidating the pharmacodynamic properties of this compound. Preliminary studies suggest that the fluorene core may confer favorable metabolic stability, reducing the risk of rapid degradation in vivo. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Advancements in synthetic chemistry have enabled the efficient preparation of this compound, with recent developments in fluorene synthesis contributing to its accessibility. The azetidine ring can be synthesized through various methods, including ring-closing reactions that incorporate the difluoromethoxy group. The methoxycarbonyl functionality may be introduced through esterification reactions, allowing for the creation of analogs with modified pharmacokinetic properties. These synthetic approaches highlight the compound's potential for further modification and optimization.
Recent studies have highlighted the importance of fluorene derivatives in drug design due to their favorable physicochemical properties. The methoxycarbonyl group in this compound may enhance its solubility profile, an essential parameter for drug formulation. The azetidine ring is a common structural motif in various therapeutic agents, including antiviral and antitumor compounds, suggesting potential utility in multiple therapeutic areas. The difluoromethoxy group, with its unique electronic distribution, may modulate hydrogen bonding interactions and molecular recognition processes.
Structural analysis of this compound reveals a complex arrangement of functional groups that could enable multitarget engagement. The fluoren-9-yl moiety, known for its rigidity and hydrophobicity, may influence the compound's ability to penetrate biological membranes. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Current research is focused on elucidating the pharmacodynamic properties of this compound. Preliminary studies suggest that the fluorene core may confer favorable metabolic stability, reducing the risk of rapid degradation in vivo. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Advancements in synthetic chemistry have enabled the efficient preparation of this compound, with recent developments in fluorene synthesis contributing to its accessibility. The azetidine ring can be synthesized through various methods, including ring-closing reactions that incorporate the difluoromethoxy group. The methoxycarbonyl functionality may be introduced through esterification reactions, allowing for the creation of analogs with modified pharmacokinetic properties. These synthetic approaches highlight the compound's potential for further modification and optimization.
Recent studies have highlighted the importance of fluorene derivatives in drug design due to their favorable physicochemical properties. The methoxycarbonyl group in this compound may enhance its solubility profile, an essential parameter for drug formulation. The azetidine ring is a common structural motif in various therapeutic agents, including antiviral and antitumor compounds, suggesting potential utility in multiple therapeutic areas. The difluoromethoxy group, with its unique electronic distribution, may modulate hydrogen bonding interactions and molecular recognition processes.
Structural analysis of this compound reveals a complex arrangement of functional groups that could enable multitarget engagement. The fluoren-9-yl moiety, known for its rigidity and hydrophobicity, may influence the compound's ability to penetrate biological membranes. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Current research is focused on elucidating the pharmacodynamic properties of this compound. Preliminary studies suggest that the fluorene core may confer favorable metabolic stability, reducing the risk of rapid degradation in vivo. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Advancements in synthetic chemistry have enabled the efficient preparation of this compound, with recent developments in fluorene synthesis contributing to its accessibility. The azetidine ring can be synthesized through various methods, including ring-closing reactions that incorporate the difluoromethoxy group. The methoxycarbonyl functionality may be introduced through esterification reactions, allowing for the creation of analogs with modified pharmacokinetic properties. These synthetic approaches highlight the compound's potential for further modification and optimization.
Recent studies have highlighted the importance of fluorene derivatives in drug design due to their favorable physicochemical properties. The methoxycarbonyl group in this compound may enhance its solubility profile, an essential parameter for drug formulation. The azetidine ring is a common structural motif in various therapeutic agents, including antiviral and antitumor compounds, suggesting potential utility in multiple therapeutic areas. The difluoromethoxy group, with its unique electronic distribution, may modulate hydrogen bonding interactions and molecular recognition processes.
Structural analysis of this compound reveals a complex arrangement of functional groups that could enable multitarget engagement. The fluoren-9-yl moiety, known for its rigidity and hydrophobicity, may influence the compound's ability to penetrate biological membranes. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Current research is focused on elucidating the pharmacodynamic properties of this compound. Preliminary studies suggest that the fluorene core may confer favorable metabolic stability, reducing the risk of rapid degradation in vivo. The carboxylic acid functionality could enable ion, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Advancements in synthetic chemistry have enabled the efficient preparation of this compound, with recent developments in fluorene synthesis contributing to its accessibility. The azetidine ring can be synthesized through various methods, including ring-closing reactions that incorporate the difluoromethoxy group. The methoxycarbonyl functionality may be introduced through esterification reactions, allowing for the creation of analogs with modified pharmacokinetic properties. These synthetic approaches highlight the compound's potential for further modification and optimization.
Recent studies have highlighted the importance of fluorene derivatives in drug design due to their favorable physicochemical properties. The methoxycarbonyl group in this compound may enhance its solubility profile, an essential parameter for drug formulation. The azetidine ring is a common structural motif in various therapeutic agents, including antiviral and antitumor compounds, suggesting potential utility in multiple therapeutic areas. The difluoromethoxy group, with its unique electronic distribution, may modulate hydrogen bonding interactions and molecular recognition processes.
Structural analysis of this compound reveals a complex arrangement of functional groups that could enable multitarget engagement. The fluoren-9-yl moiety, known for its rigidity and hydrophobicity, may influence the compound's ability to penetrate biological membranes. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The azetidine ring may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Current research is focused on elucidating the pharmacodynamic properties of this compound. Preliminary studies suggest that the fluorene core may confer favorable metabolic stability, reducing the risk of rapid degradation in vivo. The carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The az, may act as a structural scaffold for further modifications, allowing for the development of analogs with enhanced therapeutic profiles.
Advancements in synthetic chemistry have enabled the efficient preparation of this compound, with recent developments in fluorene synthesis contributing to its accessibility. The azetidine ring can be synthesized through various methods, including ring-closing reactions that incorporate the difluoromethoxy group. The methoxycarbonyl functionality may be introduced through esterification reactions, allowing for the creation of analogs with modified pharmacokinetic properties. These synthetic approaches highlight the compound's potential for further modification and optimization.
It seems there's an inconsistency in your text. You've started with a detailed explanation about fluorene derivatives, their potential in drug design, and their structural features. However, the last few sentences appear to be incomplete or corrupted, with phrases like "the carboxylic acid functionality could enable ionization at physiological pH, potentially influencing the compound's ability to cross cell membranes. The az, may act..." which seems to be cut off or have formatting issues. If you're looking for assistance with a specific topic related to fluorene derivatives, drug design, or organic chemistry, I'd be happy to help! Could you clarify what you're looking for? For example: - Are you trying to understand the role of fluorene derivatives in drug development? - Are you working on a specific project or research question? - Do you need help with synthetic methods, pharmacokinetics, or molecular modeling? Let me know how I can assist!2171748-65-3 (5-3-(difluoromethoxy)azetidin-1-yl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)